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ASAP1 siRNA Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability, storage, and troubleshooting of
ASAP1 siRNA experiments.

Frequently Asked Questions (FAQS)
Q1: How should | store my lyophilized ASAP1 siRNA upon receipt?

A: Lyophilized ASAP1 siRNA is shipped at ambient temperature and is stable for 2-4 weeks.[1]
Upon receipt, it is recommended to store the dry siRNA at -20°C or -80°C for long-term stability.

[1][2]
Q2: What is the long-term stability of lyophilized ASAP1 siRNA?

A: When stored at -20°C in a non-frost-free freezer, lyophilized siRNA is stable for at least one
year.[1][2][3] Some studies have shown stability for up to three years at -20°C.[4]

Q3: How should | resuspend my lyophilized ASAP1 siRNA?
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A: To resuspend your siRNA, briefly centrifuge the tube to ensure the pellet is at the bottom.[1]
Resuspend in an RNase-free buffer, such as 1x siRNA buffer, to a convenient stock
concentration (e.g., 20-100 uM).[1][4] RNase-free water can also be used for short-term
storage of concentrated stocks.[1]

Q4: What are the recommended storage conditions for resuspended ASAP1 siRNA?

A: Resuspended ASAP1 siRNA should be stored at -20°C or -80°C.[1] It is advisable to aliquot
the resuspended siRNA into smaller volumes to minimize freeze-thaw cycles.[3][5]

Q5: How many times can | freeze and thaw my resuspended ASAP1 siRNA?

A: It is recommended to limit the number of freeze-thaw cycles to no more than 3-5 times to
ensure the integrity of the siRNA.[4] Storing the siRNA in aliquots can help manage this.[3]

Q6: How long is my resuspended ASAP1 siRNA stable?

A: When stored properly at -20°C and protected from RNases, resuspended siRNA is stable for
at least six months.[3][4]

Q7: Are there any specific handling precautions | should take?

A: Yes, it is crucial to maintain an RNase-free environment to prevent degradation of your
SiRNA. Use RNase-free reagents, pipette tips, and tubes, and always wear gloves.[6][7]

Stability and Storage Conditions Summary

Storage

Form Duration Citations
Temperature
Lyophilized Room Temperature 2-4 weeks [1]
Lyophilized -20°C At least 1 year [1112][3]
Lyophilized -80°C Long-term [1][2]
Resuspended 4°C Up to 6 weeks [1]
Resuspended -20°C At least 6 months [3114]
Resuspended -80°C Long-term [4]
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Experimental Protocols
Protocol for Resuspension of Lyophilized siRNA

» Centrifuge: Briefly centrifuge the vial containing the lyophilized siRNA pellet to ensure it is
collected at the bottom.[1]

» Prepare Resuspension Buffer: Use an RNase-free buffer, such as a 1x siRNA buffer (e.g., 60
mM KCI, 6 mM HEPES-pH 7.5, 0.2 mM MgCI2), or RNase-free water.

» Resuspend: Add the appropriate volume of the chosen resuspension buffer to achieve the
desired stock concentration (e.g., 20 uM).

e Vortex and Incubate: Gently vortex the solution and let it sit at room temperature for 30
minutes to ensure the siRNA is fully dissolved.[1]

o Aliquot and Store: Aliquot the resuspended siRNA into smaller, single-use volumes in
RNase-free tubes and store at -20°C or -80°C.

Protocol for Assessing siRNA Integrity by Gel
Electrophoresis

o Prepare Polyacrylamide Gel: Prepare a 15-20% non-denaturing polyacrylamide gel.
e Prepare Samples: Mix a small amount of the siRNA with a loading buffer.

e Load and Run Gel: Load the samples onto the gel and run at an appropriate voltage until the
dye front reaches the bottom.

o Stain and Visualize: Stain the gel with an appropriate nucleic acid stain (e.g., ethidium
bromide or SYBR Gold) and visualize under UV light. A single, sharp band corresponding to
the correct size of the siRNA duplex indicates integrity.

Troubleshooting Guide
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Issue

Possible Cause

Recommendation

Citations

Low/No Gene

Knockdown

siRNA degradation

Check siRNA integrity

via gel

electrophoresis. [6]
Ensure RNase-free

handling.

Low transfection

efficiency

Optimize transfection
conditions (siRNA
concentration, cell
density, transfection
reagent). Use a
positive control
SiRNA.

[8][°]

Incorrect siRNA

concentration

Verify the
concentration of your
resuspended siRNA
using UV
spectrophotometry
(A260).

[1]

Suboptimal assay

timepoint

Perform a time-course

experiment to

determine the optimal

time for assessing
MRNA (24-48h) and
protein (48-96h)
knockdown.

[10]

Issues with qPCR

assay

Ensure primers are
specific and efficient.
Run appropriate
controls for your
qPCR.

[8]

High Cell Toxicity

High siRNA
concentration

Perform a dose- [7]
response experiment

to find the optimal,
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non-toxic siRNA

concentration.

Optimize the amount
Transfection reagent of transfection
toxicity reagent. Include a

"reagent only" control.

Ensure cells are
healthy and at the

Unhealthy cells optimal confluency [7][10]
(30-50%) at the time

of transfection.

Aliquot siRNA to avoid
] repeated freezing and
Inconsistent Results Freeze-thaw cycles ] [4]
thawing. Do not

exceed 5 cycles.

Maintain consistent

cell passage number,

Variable cell
= confluency, and [7]
conditions N
culture conditions
between experiments.
Strictly adhere to
o RNase-free
RNase contamination ) [7]
technigues throughout
the experiment.
Visualizations
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Caption: Experimental workflow for using ASAP1 siRNA.
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Caption: Troubleshooting decision tree for low gene knockdown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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